Cas no 123102-32-9 (methyl 2-amino-6-ethylbenzoate)
123102-32-9 structure
Product Name:methyl 2-amino-6-ethylbenzoate
CAS No:123102-32-9
MF:C10H13NO2
MW:179.215722799301
CID:1214554
PubChem ID:18929894
Update Time:2025-04-20
methyl 2-amino-6-ethylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-6-ethylbenzoate
- benzoic acid, 2-amino-6-ethyl-, methyl ester
- LogP
- DTXSID70596581
- 123102-32-9
- Methyl2-amino-6-ethylbenzoate
- SCHEMBL8571637
-
- Inchi: 1S/C10H13NO2/c1-3-7-5-4-6-8(11)9(7)10(12)13-2/h4-6H,3,11H2,1-2H3
- InChI Key: OMMJBWVEDDPACZ-UHFFFAOYSA-N
- SMILES: O(C)C(C1C(=CC=CC=1CC)N)=O
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.3A^2
- XLogP3: 2.4
Experimental Properties
- Density: 1.103
- Boiling Point: 299.3°C at 760 mmHg
- Flash Point: 155°C
- Refractive Index: 1.55
- PSA: 52.32
methyl 2-amino-6-ethylbenzoate Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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